Cas no 2137862-29-2 (2-({1-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethyl-1H-pyrazol-4-yl}methoxy)ethan-1-ol)

• Product Name: 2-({1-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethyl-1H-pyrazol-4-yl}methoxy)ethan-1-ol
• CAS No: 2137862-29-2
• MF: C₁₃H₂₂N₂O₄
• MW: 270.324783802032
• CID: 6612132
• PubChem ID: 165871202
• Update Time: 2025-10-19

2-({1-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethyl-1H-pyrazol-4-yl}methoxy)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-({1-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethyl-1H-pyrazol-4-yl}methoxy)ethan-1-ol
• 2137862-29-2
• EN300-1067554
• 2-({1-[2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethyl]-1H-pyrazol-4-yl}methoxy)ethan-1-ol

• Inchi： 1S/C13H22N2O4/c1-13(2)18-10-12(19-13)3-4-15-8-11(7-14-15)9-17-6-5-16/h7-8,12,16H,3-6,9-10H2,1-2H3
• InChI Key： FCIHSWTVVZMYJM-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OCC1CCN1C=C(COCCO)C=N1

Computed Properties

• Exact Mass: 270.15795719g/mol
• Monoisotopic Mass: 270.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 65.7Ų

Additional information on 2-({1-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethyl-1H-pyrazol-4-yl}methoxy)ethan-1-ol

Compound CAS No. 2137862-29-2: 2-{[1-(2-(2,2-Dimethyl-1,3-Dioxolan-4-Yl)Ethyl)-1H-Pyrazol-4-Yl]Methoxy}Ethan-1-Ol

The compound with CAS No. 2137862-29-2, known as 2-{[1-(2-(2,2-Dimethyl-1,3-Dioxolan-4-Yl)Ethyl)-1H-Pyrazol-4-Yl]Methoxy}Ethan-1-Ol, is a complex organic molecule with a unique structure that combines several functional groups. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science.

The molecular structure of this compound is characterized by the presence of a pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The pyrazole ring is substituted at the 4-position with a methoxy group (-OCH₂CH₂OH), which introduces hydroxyl functionality into the molecule. Additionally, the compound features a dioxolane ring system, specifically a 1,3-dioxolane derivative substituted with two methyl groups. This dioxolane moiety is attached to an ethyl group that connects to the pyrazole ring.

The combination of these functional groups makes this compound highly versatile. The dioxolane ring is known for its stability and ability to act as a protecting group in organic synthesis. The presence of the pyrazole ring adds electronic diversity to the molecule, potentially influencing its reactivity and biological activity. Recent studies have explored the use of similar compounds in drug design, particularly in targeting specific enzymes or receptors due to their unique electronic properties.

In terms of synthesis, this compound can be prepared through a multi-step process involving the coupling of pyrazole derivatives with dioxolane-containing precursors. The synthesis typically involves nucleophilic substitution or coupling reactions under controlled conditions to ensure high yield and purity. Researchers have optimized these synthetic routes to minimize side reactions and improve scalability for potential industrial applications.

The compound's solubility and stability are critical factors for its application in various fields. Studies have shown that the presence of the hydroxyl group (-OH) in the ethanolic chain enhances its solubility in polar solvents, making it suitable for use in aqueous environments. Furthermore, the dioxolane ring contributes to the molecule's stability under thermal and oxidative conditions, which is advantageous for long-term storage and use in demanding environments.

Recent advancements in computational chemistry have enabled researchers to model the electronic properties and interaction potentials of this compound with biological systems. Molecular docking studies suggest that this compound may exhibit binding affinity towards certain protein targets, making it a promising candidate for drug discovery efforts targeting diseases such as cancer or neurodegenerative disorders.

In addition to its potential pharmaceutical applications, this compound has shown promise in materials science as a precursor for advanced polymers or as an additive in specialty chemicals. Its unique structure allows for functionalization at multiple sites, enabling tailored properties for specific applications.

In conclusion, CAS No. 2137862-29-2 represents a versatile organic compound with significant potential across multiple disciplines. Its unique combination of functional groups and favorable physical properties make it an attractive candidate for further research and development in both academic and industrial settings.